N-(6-((4-(benzylamino)-4-oxobutyl)thio)pyridazin-3-yl)cyclopropanecarboxamide

• IUPAC Name: N-[6-[4-(benzylamino)-4-oxobutyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C19H22N4O2S/c24-17(20-13-14-5-2-1-3-6-14)7-4-12-26-18-11-10-16(22-23-18)21-19(25)15-8-9-15/h1-3,5-6,10-11,15H,4,7-9,12-13H2,(H,20,24)(H,21,22,25)
• InChI Key: HGSDYYMIAMZCPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(C=C2)SCCCC(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H22N4O2S
• Molecular Weight: 370.5 g/mol

Description

N-(6-((4-(benzylamino)-4-oxobutyl)thio)pyridazin-3-yl)cyclopropanecarboxamide is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Heterocyclic Synthesis Applications

• Research has demonstrated the synthesis of acylamino substituted fused 1,2,4-triazoles and N-{2-[2-(heteroaryl)hydrazino]-2-oxoethyl}benzamides through reactions of N-acylglycines with heteroarylhydrazines. This approach is notable for its application in heterocyclic synthesis, producing compounds that could serve as precursors for further chemical transformations or as bioactive molecules in their own right (Music & Verček, 2005).

Antitumor Agents

• The design and synthesis of benzothiazole derivatives, based on structural analogs, have shown selective cytotoxicity against tumorigenic cell lines. These findings underscore the potential of structurally complex molecules in the development of new antitumor agents (Yoshida et al., 2005).

Electrophilic Amination in Amino Acid Derivatives

• A general two-step preparation of enantiopure N(alpha),N(beta)-orthogonally diprotected alpha-hydrazino acids showcases the utility of electrophilic amination in generating hydrazino acid and piperazic acid derivatives. This process is integral for synthesizing amino acid derivatives with potential pharmacological applications (Hannachi et al., 2004).

Antiviral Drug Discovery

• The synthesis of cyclotriazadisulfonamide compounds and their evaluation in antiviral drug discovery provides insights into new strategies for combating viral infections. This research highlights the importance of novel chemical scaffolds in the development of therapeutics against challenging viral pathogens (De Clercq, 2009).

Novel Heterocyclic Systems

• The conversion of 2(3H)-furanones bearing a pyrazolyl group into other heterocyclic systems and the study of their antiviral activity demonstrate the versatility of heterocyclic chemistry in generating bioactive compounds. This approach is pivotal for discovering new molecules with potential therapeutic benefits (Hashem et al., 2007).